Cas no 2171331-89-6 (2-(2S)-1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid
• CAS No: 2171331-89-6
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6084701
• PubChem ID: 165536087
• Update Time: 2025-05-21

2-(2S)-1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid
• 2-[(2S)-1-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]pyrrolidin-2-yl]acetic acid
• EN300-1473803
• 2171331-89-6

• Inchi： 1S/C28H32N2O5/c31-26(32)15-19-9-6-14-30(19)27(33)24(18-7-5-8-18)16-29-28(34)35-17-25-22-12-3-1-10-20(22)21-11-2-4-13-23(21)25/h1-4,10-13,18-19,24-25H,5-9,14-17H2,(H,29,34)(H,31,32)/t19-,24?/m0/s1
• InChI Key： YRMWECAJCDOXKW-XGLRFROISA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)N1CCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid

Compound CAS No: 2171331-89-6 - 2-(2S)-1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic Acid

The compound with CAS number 2171331-89-6, named as 2-(2S)-1-2-cyclobutyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-ylacetic acid, is a highly specialized molecule with significant potential in the fields of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and promising applications in drug development.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a pyrrolidine moiety. These elements contribute to its stability, bioavailability, and reactivity, making it a valuable candidate for various chemical and biological studies. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, facilitating its exploration in diverse research domains.

One of the most notable aspects of this compound is its stereochemistry, particularly the (2S) configuration at the pyrrolidine ring. This stereochemical feature plays a crucial role in determining the molecule's pharmacokinetic properties and its interaction with biological targets. Researchers have leveraged this stereochemistry to investigate its potential as a chiral catalyst or as a component in asymmetric synthesis reactions.

The presence of the Fmoc group in the molecule adds another layer of functionality. Known for its role as a protecting group in peptide synthesis, the Fmoc moiety enhances the molecule's versatility, enabling it to serve as an intermediate in the construction of more complex biomolecules. Recent studies have demonstrated its utility in solid-phase synthesis strategies, where it facilitates the assembly of peptide-based drugs with high precision.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. Its ability to modulate enzyme activity and interact with cellular receptors makes it a compelling candidate for drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated its evaluation in preclinical models, yielding encouraging results that highlight its potential efficacy.

Moreover, the integration of computational chemistry tools has provided deeper insights into the molecular dynamics of this compound. Advanced molecular modeling techniques have allowed researchers to predict its binding affinity to target proteins and optimize its pharmacokinetic profile. These computational approaches have significantly enhanced the efficiency of drug design processes involving this compound.

Another area where this compound has made an impact is in materials science. Its unique structural properties make it an attractive candidate for use in polymer synthesis and nanotechnology applications. Researchers are exploring its potential as a building block for creating advanced materials with tailored mechanical and electronic properties.

In conclusion, the compound with CAS number 2171331-89-6 represents a remarkable advancement in chemical synthesis and molecular design. Its intricate structure, coupled with cutting-edge research methodologies, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine and materials science.